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Compound of Interest

Compound Name: Dichlobentiazox

Cat. No.: B3344870 Get Quote

Dichlobentiazox (DISARTA®): A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichlobentiazox, marketed under the brand name DISARTA®, is a novel fungicide developed

by Kumiai Chemical Industry.[1] Announced in 2016, this active ingredient is notable for its

distinct structure containing two isothiazole moieties. It is primarily utilized for the control of

significant pathogens in rice, demonstrating particular efficacy against rice blast caused by

Magnaporthe oryzae.[1] Dichlobentiazox can be safely applied to rice seedlings in nursery

boxes.[1] Its mode of action involves the induction of systemic acquired resistance (SAR) in

plants, a key mechanism in plant defense. This document provides a comprehensive technical

overview of Dichlobentiazox, including its chemical properties, toxicological data,

experimental protocols, and mode of action.

Data Presentation
Chemical and Physical Properties
A summary of the key chemical and physical properties of Dichlobentiazox is presented in the

table below.
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Property Value Source

IUPAC Name

3-[(3,4-dichloro-1,2-thiazol-5-

yl)methoxy]-1,2-

benzisothiazole 1,1-dioxide

PubChem

CAS Number 957144-77-3 PubChem

Molecular Formula C₁₁H₆Cl₂N₂O₃S₂ PubChem

Molecular Weight 349.21 g/mol ChemicalBook[2]

Physical State White to Off-White Solid ChemicalBook[2]

Melting Point 172 - 176°C ChemicalBook[2]

Boiling Point 438.3±55.0 °C (Predicted) ChemicalBook[2]

Density 1.80±0.1 g/cm³ (Predicted) ChemicalBook[2]

n-octanol/water partition

coefficient (Log P)
3.4

Korean Journal of

Environmental Agriculture[3]

Solubility
Chloroform (Slightly), DMSO

(Slightly)
ChemicalBook[2]

Note: Some physical properties are predicted values.

Toxicological Data
Toxicological assessments of Dichlobentiazox have been conducted, and the key findings are

summarized below.
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Endpoint Value Study Details Source

No-Observed-

Adverse-Effect Level

(NOAEL)

5.03 mg/kg bw per

day

Two-year chronic

toxicity/carcinogenicity

study in rats.

Food Safety

Commission of Japan

(FSCJ)[4]

Acceptable Daily

Intake (ADI)

0.05 mg/kg bw per

day

Calculated by

applying a safety

factor of 100 to the

NOAEL.

Food Safety

Commission of Japan

(FSCJ)[4]

A risk assessment conducted by the Food Safety Commission of Japan (FSCJ) concluded that

Dichlobentiazox showed no evidence of carcinogenicity, reproductive toxicity, teratogenicity, or

genotoxicity.[1][4]

DISARTA® Formulation
While specific formulation details for DISARTA® are not publicly available, fungicides for rice

are commonly formulated as Wettable Powders (WP), Emulsifiable Concentrates (EC),

Suspension Concentrates (SC), or Water Dispersible Granules (WG). These formulations are

designed for effective application and coverage in rice paddies.

Experimental Protocols
The following sections outline generalized experimental protocols relevant to the assessment

of fungicides like Dichlobentiazox. These are intended to provide a methodological

framework; specific study parameters may vary.

Chronic Toxicity/Carcinogenicity Study in Rodents
(General Protocol)
This protocol is based on established guidelines for toxicological testing.

Test System: Laboratory rats (e.g., Wistar or Sprague-Dawley strains).

Group Size: A statistically significant number of animals per sex per group.
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Dose Levels: At least three dose levels of Dichlobentiazox and a concurrent control group.

The highest dose should induce toxic effects but not mortality, while the lowest dose should

not elicit any observable adverse effects.

Administration: The test substance is typically administered orally, often mixed with the diet,

for a period of two years.

Observations:

Clinical Signs: Daily observation for signs of toxicity.

Body Weight and Food Consumption: Recorded weekly.

Hematology and Clinical Chemistry: Blood samples are collected at specified intervals for

analysis of key parameters.

Ophthalmological Examination: Conducted at the beginning and end of the study.

Pathology:

Gross Necropsy: All animals are subjected to a full necropsy at the end of the study.

Histopathology: A comprehensive set of tissues and organs from all animals in the control

and high-dose groups are examined microscopically. Any lesions observed are also

examined in the lower-dose groups.

Data Analysis: Statistical analysis is performed to determine the NOAEL.

Residue Analysis in Rice (General Protocol using
QuEChERS and LC-MS/MS)
This protocol is based on modern analytical methods for pesticide residue detection.

Sample Preparation:

Homogenize a representative sample of rice grains.

Weigh a specific amount of the homogenized sample into a centrifuge tube.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b3344870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction (QuEChERS Method):

Add a measured volume of acetonitrile to the sample tube.

Add a mixture of salts (e.g., magnesium sulfate, sodium chloride, sodium citrate) to induce

liquid-liquid partitioning.

Shake vigorously and centrifuge to separate the layers.

Clean-up (Dispersive Solid-Phase Extraction - d-SPE):

Take an aliquot of the acetonitrile supernatant.

Add a d-SPE sorbent (e.g., primary secondary amine (PSA) to remove organic acids and

sugars, C18 to remove nonpolar interferences, and graphitized carbon black (GCB) to

remove pigments).

Vortex and centrifuge.

Analysis (LC-MS/MS):

The final extract is filtered and injected into a Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) system.

The LC separates Dichlobentiazox from other components in the sample matrix.

The MS/MS provides sensitive and selective detection and quantification of

Dichlobentiazox based on its specific mass-to-charge ratio and fragmentation pattern.

Quantification: A calibration curve is prepared using standards of known concentrations to

quantify the amount of Dichlobentiazox in the sample.

Mandatory Visualization
Synthesis of Dichlobentiazox
The synthesis of Dichlobentiazox is a multi-step process starting from succinonitrile. The

following diagram illustrates the key transformations in the synthesis pathway.
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Synthesis Pathway of Dichlobentiazox

Succinonitrile Chlorinated Maleonitrile/Fumaronitrile
Chlorination

Trisubstituted Isothiazole Derivative
Disulfur Dichloride

Isotianil Acid Moiety
Nitrile Hydrolysis

Acid Chloride
Chlorination

Alcohol Derivative
Reduction (NaBH4)

Dichlobentiazox
Basic treatment with 3-chloro-1,2-benzothiazole 1,1-dioxide

Click to download full resolution via product page

Caption: A simplified workflow for the chemical synthesis of Dichlobentiazox.

Systemic Acquired Resistance (SAR) Signaling Pathway
Dichlobentiazox functions by inducing Systemic Acquired Resistance (SAR) in plants. While

the precise initial interactions are proprietary, it is understood that 3,4-dichloroisothiazole

derivatives can activate the salicylic acid (SA) signaling pathway, leading to the expression of

pathogenesis-related (PR) genes and enhanced disease resistance.
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Induction of Systemic Acquired Resistance by Dichlobentiazox

Dichlobentiazox
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Caption: A conceptual diagram of the SAR signaling pathway activated by Dichlobentiazox.

Experimental Workflow for Residue Analysis
The workflow for analyzing Dichlobentiazox residues in agricultural products typically follows

the QuEChERS methodology.
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Workflow for Dichlobentiazox Residue Analysis

Sample Homogenization
(e.g., Rice Grains)

Extraction
(Acetonitrile + Salts)

Centrifugation

Dispersive SPE Cleanup
(PSA, C18, GCB)

Centrifugation

LC-MS/MS Analysis

Data Processing and
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Caption: A standard workflow for the analysis of Dichlobentiazox residues in agricultural

samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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